1-Aminoindane vs. 2-Aminoindane: Primary Mechanism Divergence
The target compound features the amine at the indane C1 position, placing it in the 1-aminoindane pharmacophore class. The structurally related (R)-1-aminoindan (the non-iodinated scaffold) and its analogues are characterized as reversible inhibitors of both MAO-A and MAO-B, as demonstrated by crystallographic and kinetic studies [1]. In contrast, the 2-aminoindane regioisomer 5-IAI functions as a serotonin–norepinephrine–dopamine releasing agent (SNDRA) with reported Ki values of 879 nM at SERT, 311 nM at NET, and 300–992 nM at DAT across studies [2]. This mechanistic divergence—enzyme inhibition versus transporter substrate activity—is dictated solely by the position of the amine on the indane ring system and is not interchangeable.
Ki SERT 879 nM, NET 311 nM (5-IAI)
| Evidence Dimension | Primary pharmacological mechanism (class-level inference from scaffold) |
|---|---|
| Target Compound Data | 1-Aminoindane scaffold: reversible MAO-A/MAO-B inhibition (class property based on (R)-1-aminoindan crystallographic and kinetic characterization) [1] |
| Comparator Or Baseline | 5-IAI (2-aminoindane regioisomer): SNDRA activity; Ki = 879 nM (SERT), 311 nM (NET), 300–992 nM (DAT) [2] |
| Quantified Difference | Mechanistic class switch: MAO inhibition (1-aminoindane) vs. monoamine transporter release (2-aminoindane) |
| Conditions | Crystallography and kinetic assays for MAO binding; HEK 293 cells expressing human monoamine transporters for 5-IAI |
Why This Matters
Procurement of the 1-aminoindane regioisomer versus the 2-aminoindane regioisomer selects for a fundamentally different primary pharmacological mechanism, making them non-substitutable in any assay designed to probe MAO-related or monoamine-transporter-related pathways.
- [1] Binda C, Hubálek F, Li M, et al. Binding of rasagiline-related inhibitors to human monoamine oxidases: a kinetic and crystallographic analysis. J Med Chem. 2005;48(26):8148-8154. doi:10.1021/jm0506266 View Source
- [2] Wikipedia. 5-IAI. Accessed April 2026. Aggregated Ki data from multiple primary sources. https://en.wikipedia.org/wiki/5-IAI View Source
